Cas no 898784-31-1 (2-(2-Cyanophenyl)-3'-iodoacetophenone)

• Product Name: 2-(2-Cyanophenyl)-3'-iodoacetophenone
• CAS No: 898784-31-1
• MF: C₁₅H₁₀INO
• MW: 347.150475978851
• MDL: MFCD02260739
• CID: 868124
• PubChem ID: 24723924
• Update Time: 2025-04-19

2-(2-Cyanophenyl)-3'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-(2-CYANOPHENYL)-3'-IODOACETOPHENONE
• 2-[2-(3-iodophenyl)-2-oxoethyl]benzonitrile
• 2-(1,1-DIFLUOROETHYL)-1-FLUORO-4-METHYLBENZENE
• MFCD02260739
• AKOS016019487
• 898784-31-1
• DTXSID00642323
• 2-(2-Cyanophenyl)-3'-iodoacetophenone

• MDL： MFCD02260739
• Inchi： 1S/C15H10INO/c16-14-7-3-6-12(8-14)15(18)9-11-4-1-2-5-13(11)10-17/h1-8H,9H2
• InChI Key： AVZHZRYJIARRFW-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CC1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 346.98100
• Monoisotopic Mass: 346.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.58828